Cas no 1274892-31-7 (6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide)

• Product Name: 6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide
• CAS No: 1274892-31-7
• MF: C₇H₉Br₂F₃N₂
• MW: 337.962970495224
• MDL: MFCD01114560
• CID: 5012229
• Update Time: 2026-02-27

6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-7-METHYL-5-(TRIFLUOROMETHYL)-1H,2H,3H-1,4-DIAZEPINE, HYDROBROMIDE
• 6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide

• MDL： MFCD01114560
• Inchi： 1S/C7H8BrF3N2.BrH/c1-4-5(8)6(7(9,10)11)13-3-2-12-4;/h12H,2-3H2,1H3;1H
• InChI Key： QVIWPSLJLMMNOY-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NCCNC=1C.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 267
• Topological Polar Surface Area: 24.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepines 1,4-diazepines

Additional information on 6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide

Introduction to 6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine, hydrobromide (CAS No. 1274892-31-7)

6-Bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine hydrobromide is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1274892-31-7, belongs to the diazepine class of molecules, which are well-known for their role in various therapeutic applications. The presence of bromine, methyl, and trifluoromethyl substituents in its structure imparts distinct chemical and biological characteristics, making it a promising candidate for further research and development.

The diazepine core of this molecule is a six-membered aromatic ring system containing two nitrogen atoms at positions 1 and 4. This structural motif is renowned for its ability to interact with central nervous system (CNS) receptors, particularly benzodiazepine receptors. The modifications at the 5-, 6-, and 7-positions—specifically the trifluoromethyl group at the 5-position, the methyl group at the 7-position, and the bromo atom at the 6-position—significantly influence its pharmacokinetic and pharmacodynamic profiles. These substituents enhance the compound's lipophilicity and binding affinity, potentially improving its bioavailability and therapeutic efficacy.

In recent years, there has been a growing interest in designing novel diazepine derivatives with improved pharmacological properties. The trifluoromethyl group is particularly noteworthy as it is frequently employed in drug design to enhance metabolic stability and binding interactions with biological targets. Similarly, the bromo substituent can modulate receptor binding by introducing additional electronic and steric effects. The combination of these features in 6-bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine hydrobromide suggests that it may exhibit unique interactions with CNS receptors compared to classical benzodiazepines.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The diazepine scaffold is known to exert anxiolytic, sedative, muscle relaxant, and anticonvulsant effects by enhancing GABAergic neurotransmission. However, traditional benzodiazepines often suffer from issues such as tolerance and dependence. The structural modifications in 6-bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine hydrobromide may offer a way to mitigate these side effects while maintaining or even enhancing therapeutic benefits. For instance, the presence of halogen atoms can lead to more selective receptor interactions, potentially reducing off-target effects.

Recent studies have begun to explore the pharmacological potential of various diazepine derivatives. Researchers have been particularly interested in compounds that exhibit high affinity for benzodiazepine receptors but possess different pharmacokinetic profiles compared to classical agents. Preliminary in vitro studies on related compounds suggest that modifications such as those present in CAS No. 1274892-31-7 can significantly alter receptor binding kinetics and signaling pathways. These findings are particularly relevant given the ongoing efforts to develop next-generation anxiolytics that offer improved safety profiles.

The hydrobromide salt form of this compound enhances its solubility in aqueous media, which is a critical factor for pharmaceutical formulations. Improved solubility can lead to better bioavailability and more efficient drug delivery systems. This aspect makes 6-bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine hydrobromide an attractive candidate for further development into a novel therapeutic agent. Additionally, the hydrobromide salt may provide stability advantages during storage and formulation processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include functional group transformations such as bromination and methylation at specific positions on the diazepine ring system. The introduction of the trifluoromethyl group typically involves halogen-metal exchange followed by reaction with trifluoroacetyl chloride or another suitable electrophile. Each synthetic step must be rigorously controlled to avoid unwanted side products that could compromise the compound's pharmacological activity.

Once synthesized, rigorous analytical characterization is essential to confirm the structure and purity of CAS No. 1274892-31-7. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for structural elucidation and impurity profiling. These analytical methods ensure that the final product meets pharmaceutical-grade standards before it can be subjected to preclinical testing.

Preclinical studies are crucial for evaluating the safety and efficacy of novel compounds like 6-bromo-7-methyl-5-(trifluoromethyl)-1H,2H,3H-1,4-diazepine hydrobromide before they can be considered for human trials. Initial studies often focus on acute toxicity assessments to determine safe dosage ranges. Subsequent investigations may explore chronic toxicity profiles as well as pharmacokinetic/pharmacodynamic (PK/PD) relationships under various conditions. These studies provide valuable insights into how the compound behaves within living organisms and guide subsequent development efforts.

The potential therapeutic applications of this compound extend beyond traditional anxiolytic uses. Given its unique structural features,6-bromo-7-methyl-5-(trifluoromethyl)-1H,,2H,,3H--1,,4--diazepine hydrobromide might also exhibit properties relevant to other neurological conditions such as epilepsy or sleep disorders where GABAergic modulation plays a key role.
Furthermore,the trifluoromethyl substitution could influence its interaction with enzymes involved in drug metabolism,making it a candidate for studying enzyme inhibition or activation mechanisms.
Such insights could contribute significantly towards understanding metabolic pathways related to CNS drugs.
Additionally,thebromo atom present might serve as a handle for further derivatization allowing chemiststo generate libraries
of analogs with tailored properties throughstructure activity relationship
(SAR) studies.
This flexibility underscores whyCAS No.1274892--31--7
isa promising scaffold
for medicinal chemists exploring new CNS therapeutics.